Cas no 6195-20-6 (Dodecyl 3-amino-4-chlorobenzoate)

• Product Name: Dodecyl 3-amino-4-chlorobenzoate
• CAS No: 6195-20-6
• MF: C₁₉H₃₀ClNO₂
• MW: 339.900004863739
• MDL: MFCD00483439
• CID: 46488
• PubChem ID: 11035192
• Update Time: 2025-11-02

Dodecyl 3-amino-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Dodecyl 3-amino-4-chlorobenzoate
• 3-Amino-4-chlorobenzoic acid dodecylester
• 2-chloro-5-dodecyloxycarbonylaniline
• Dodecyl-3-amino-4-chlor-benzoat
• dodecyl-3-amino-4-chloro benzoate
• n-dodecyl 3-amino-4-chlorobenzoate
• 3-Amino-4-chlorobenzoic acid dodecyl ester
• SCHEMBL2892370
• PFDZHCMFQQMXSB-UHFFFAOYSA-N
• AC-13717
• DTXSID3074606
• FT-0636019
• 3-Amino-4-chloro benzoic acid dodecylester
• EC 428-020-9
• Benzoic acid, 3-amino-4-chloro-, dodecyl ester
• AKOS015843234
• n-Dodecyl-3-amino-4-chlorobenzoate
• 6195-20-6
• Dodecyl3-amino-4-chlorobenzoate
• SB82730
• C19H30ClNO2
• NS00005793

• MDL： MFCD00483439
• Inchi： 1S/C19H30ClNO2/c1-2-3-4-5-6-7-8-9-10-11-14-23-19(22)16-12-13-17(20)18(21)15-16/h12-13,15H,2-11,14,21H2,1H3
• InChI Key： PFDZHCMFQQMXSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 339.19700
• Monoisotopic Mass: 339.1965069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.052
• Melting Point: 56-59 ºC
• Boiling Point: 444.997℃ at 760 mmHg. use to 3-amino-4-Lauryl chlorobenzoate(6195-20-6)Ofuse to:
• Flash Point: 222.927℃
• Refractive Index: 1.519 
• PSA: 52.32000
• LogP: 6.58110

Additional information on Dodecyl 3-amino-4-chlorobenzoate

Dodecyl 3-amino-4-chlorobenzoate (CAS No. 6195-20-6): Properties, Applications, and Market Insights

Dodecyl 3-amino-4-chlorobenzoate (CAS No. 6195-20-6) is a specialized organic compound with a unique molecular structure that combines a dodecyl ester group with a substituted 3-amino-4-chlorobenzoate moiety. This compound has garnered significant attention in recent years due to its versatile applications in industrial and research settings. The growing demand for functionalized benzoate derivatives in material science and specialty chemicals has positioned this compound as a valuable intermediate.

From a chemical perspective, Dodecyl 3-amino-4-chlorobenzoate exhibits interesting properties that make it suitable for various applications. The dodecyl chain provides lipophilic characteristics, while the amino and chloro substituents on the aromatic ring offer sites for further chemical modifications. Recent studies have focused on its potential as a building block for advanced material synthesis, particularly in the development of self-assembling monolayers and specialty surfactants.

The synthesis of CAS 6195-20-6 typically involves esterification reactions between 3-amino-4-chlorobenzoic acid and dodecanol under controlled conditions. Manufacturers have optimized production processes to achieve high purity levels (>98%), which is crucial for research and industrial applications. Quality control measures often include HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency.

In the current market landscape, Dodecyl 3-amino-4-chlorobenzoate suppliers are experiencing increased demand from several sectors. The cosmetics industry has shown particular interest in this compound as a potential UV-absorbing agent and emulsion stabilizer. Additionally, research institutions are exploring its use in organic electronics and liquid crystal formulations, where its molecular structure may contribute to desired material properties.

Environmental considerations for 6195-20-6 applications have become increasingly important. Recent regulatory trends emphasize the development of biodegradable specialty chemicals, prompting researchers to investigate the environmental fate of this compound. Preliminary studies suggest that the ester linkage in Dodecyl 3-amino-4-chlorobenzoate may undergo hydrolysis under certain conditions, potentially reducing its environmental persistence.

Storage and handling of Dodecyl amino chlorobenzoate require standard laboratory precautions. The compound is typically supplied as a crystalline solid or powder and should be stored in airtight containers away from moisture and direct sunlight. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the pure compound to prevent potential irritation.

The global market for functional benzoate esters like CAS 6195-20-6 is projected to grow steadily, driven by increasing applications in advanced materials and specialty chemicals. Market analysts note particular growth potential in the Asia-Pacific region, where expanding electronics manufacturing and cosmetic production sectors are creating new demand for specialized chemical intermediates.

Recent patent filings reveal innovative applications of Dodecyl 3-amino-4-chlorobenzoate derivatives in photovoltaic materials and organic semiconductors. Researchers are particularly interested in how the electron-donating amino group and electron-withdrawing chloro substituent might influence charge transport properties in these advanced applications.

For laboratories and industries considering 6195-20-6 procurement, several technical factors should be evaluated. The compound's solubility profile (soluble in most organic solvents but insoluble in water) makes it suitable for various formulation approaches. Its thermal stability (typically stable up to 200°C) also expands potential processing options for industrial applications.

Future research directions for Dodecyl 3-amino-4-chlorobenzoate may explore its potential in green chemistry applications and biobased material development. The compound's structural features make it an interesting candidate for catalysis research and molecular recognition systems, areas that are currently receiving significant research attention worldwide.

Quality standards for Dodecyl amino chlorobenzoate products continue to evolve, with leading manufacturers implementing rigorous analytical testing protocols including GC-MS verification and elemental analysis. These quality assurance measures ensure that researchers and industrial users receive material with consistent performance characteristics for their specific applications.